Cas no 132945-75-6 ((S)-1-BOC-3-Methanesulfonyloxypyrrolidine)

132945-75-6 structure
Product Name:(S)-1-BOC-3-Methanesulfonyloxypyrrolidine
CAS No:132945-75-6
Molecular Formula:C10H19NO5S
Molecular Weight:265.3266
MDL:MFCD09953436
CID:1090919
PubChem ID:11032777
(S)-1-BOC-3-Methanesulfonyloxypyrrolidine Properties
Names and Identifiers
-
- (S)-tert-Butyl 3-((methylsulfonyl)oxy)pyrrolidine-1-carboxylate
- (S)‐1‐BOC‐3‐METHANESULFONYLOXY‐PYRROLIDINE
- (S)-1-Boc-3-methanesulfonyloxypyrrolidine
- (S)-1-Boc-3-Methanesulfonyloxy-Pyrrolidine
- (S)-tert-Butyl 3-[(methylsulfonyl)oxy]pyrrolidine-1-carboxylate
- tert-Butyl (3S)-3-[(methylsulfonyl)oxy]pyrrolidine-1-carboxylate
- tert-Butyl (S)-3-[(methylsulfonyl)oxy]pyrrolidine-1-carboxylate
- (S)-3-Methanesulfonyloxy-pyrrolidine-1-carboxylic acid tert-butyl ester
- (S)-3-[(Methylsulfonyl)oxy]pyrrolidine-1-carboxylic acid tert-butyl ester
- 1-Pyrrolidinecarboxylic acid, 3-[(methylsulfonyl)oxy]-, 1,1-dimethylethyl ester, (3S)-
- tert-butyl (3S)-3-(methanesulfonyloxy)pyrrolidine-1-carboxylate
- KWQRKOSMSFLBTJ-QMMMGPOBSA-N
- AK144252
- FCH3597203
- RP07313
- AX8262743
- AB0005005
- ST24036454
- (S
- (S)-1-Boc-3-methanesulfonyloxy-pyrrolidine
- tert-butyl (3S)-3-[(methylsulfonyl)oxy]pyrrolidine-1-carboxylate
- CS-0154771
- AM10363
- tert-butyl (3S)-3-methylsulfonyloxypyrrolidine-1-carboxylate
- 132945-75-6
- (S)-1-(tert-butoxycarbonyl)pyrrolidin-3-yl methanesulfonate
- N-tert-butoxycarbonyl-(S)-3-pyrrolidinyl methansulfonate
- (S)-tert-Butyl3-((methylsulfonyl)oxy)pyrrolidine-1-carboxylate
- (S)-tert-butyl 3-(methylsulfonyloxy)pyrrolidine-1-carboxylate
- C10H19NO5S
- SCHEMBL66134
- tert-Butyl (3S)-3-[(methanesulfonyl)oxy]pyrrolidine-1-carboxylate
- A854916
- DS-7817
- MFCD09953436
- AKOS015949319
- tert-butyl (3S)-3-[(methylsulphonyl)oxy]-1-pyrrolidinecarboxylate
- (S)-1-Boc-3-(methylsulfonyloxy)pyrrolidine
- 1,1-Dimethylethyl (3S)-3-[(methylsulfonyl)oxy]-1-pyrrolidinecarboxylate
- (S)-3-Methanesulfonyloxypyrrolidine-1-carboxylic acid tert-butyl ester
- 1,1-dimethylethyl(3S)-3-[(methylsulfonyl)oxy]-1-pyrrolidinecarboxylate
- (S)-tert-butyl 3-(methylsulfonyloxy)pyrrolidin-1-carboxylate
- (5)-1-(tert-butoxycarbonyl)pyrrolidin-3-yl methanesulfonate
- (S)-1-BOC-3-METHANESULFONYLOXYPYRROLIDINE
- DTXSID00452707
-
- MDL: MFCD09953436
- InChIKey: KWQRKOSMSFLBTJ-QMMMGPOBSA-N
- Inchi: 1S/C10H19NO5S/c1-10(2,3)15-9(12)11-6-5-8(7-11)16-17(4,13)14/h8H,5-7H2,1-4H3/t8-/m0/s1
- SMILES: S(C([H])([H])[H])(=O)(=O)O[C@]1([H])C([H])([H])N(C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C1([H])[H]
Computed Properties
- Exact Mass: 265.09839388g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 4
- Monoisotopic Mass: 265.09839388g/mol
- Heavy Atom Count: 17
- Complexity: 379
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.7
- Topological Polar Surface Area: 81.3
Experimental Properties
- Boiling Point: 392.9±31.0 °C at 760 mmHg
- Melting Point: No data available
- Flash Point: 191.4±24.8 °C
- Solubility: Slightly soluble (1.5 g/l) (25 º C),
- Color/Form: No data available
- Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
(S)-1-BOC-3-Methanesulfonyloxypyrrolidine Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P0011VU-250mg |
1-Pyrrolidinecarboxylic acid, 3-[(methylsulfonyl)oxy]-, 1,1-dimethylethyl ester, (3S)- |
132945-75-6 | 97% | 250mg |
$5.00 | 2025-02-18 | |
A2B Chem LLC | AA48298-250mg |
(S)-1-Boc-3-methanesulfonyloxypyrrolidine |
132945-75-6 | 97% | 250mg |
$5.00 | 2024-04-20 | |
Aaron | AR001246-250mg |
1-Pyrrolidinecarboxylic acid, 3-[(methylsulfonyl)oxy]-, 1,1-dimethylethyl ester, (3S)- |
132945-75-6 | 99% | 250mg |
$4.00 | 2025-01-21 | |
abcr | AB286783-250 mg |
(S)-1-Boc-3-methanesulfonyloxy-pyrrolidine; . |
132945-75-6 | 250mg |
€78.90 | 2023-05-19 | ||
Advanced ChemBlocks | P41663-25G |
(S)-1-Boc-3-methanesulfonyloxypyrrolidine |
132945-75-6 | 95% | 25G |
$335 | 2023-09-15 | |
Alichem | A109008317-5g |
(S)-tert-Butyl 3-((methylsulfonyl)oxy)pyrrolidine-1-carboxylate |
132945-75-6 | 97% | 5g |
$154.50 | 2022-04-03 | |
Ambeed | A229347-250mg |
(S)-tert-Butyl 3-((methylsulfonyl)oxy)pyrrolidine-1-carboxylate |
132945-75-6 | 97% | 250mg |
$6.0 | 2025-02-22 | |
Chemenu | CM121345-5g |
(S)-1-Boc-3-(methylsulfonyloxy)pyrrolidine |
132945-75-6 | 97% | 5g |
$153 | 2021-08-06 | |
eNovation Chemicals LLC | D756096-10g |
1-Pyrrolidinecarboxylic acid, 3-[(methylsulfonyl)oxy]-, 1,1-dimethylethyl ester, (3S)- |
132945-75-6 | 97% | 10g |
$195 | 2023-05-18 | |
TRC | B663325-50mg |
(S)-1-BOC-3-Methanesulfonyloxypyrrolidine |
132945-75-6 | 50mg |
$ 50.00 | 2022-06-07 |
(S)-1-BOC-3-Methanesulfonyloxypyrrolidine Related Literature
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Lin Lin,Dongmin Shi,Quanfa Li,Xiaojun Zhang Anal. Methods, 2016,8, 4119-4126
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Lewis M. Cowen,Alexander Giovannitti,Garrett LeCroy,Harry Demetriou,William Neal,Yifan Dong,Megan Westwood,Sally Luong,Oliver Fenwick,Alberto Salleo,Sandrine Heutz,Christian B. Nielsen,Bob C. Schroeder J. Mater. Chem. C, 2022,10, 8955-8963
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Yen-Chih Huang,Chun-Jen Su,Nikolay Korolev,Sai Wang,Aghil Soman,Chun-Yu Chen,Hsin-Lung Chen,U-Ser Jeng,Lars Nordenskiöld Soft Matter, 2018,14, 9096-9106
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Zhipeng Zheng,Shanshan Shi,Qianru Ma,Yufei Yang,Yan Liu,Guo Tang Org. Chem. Front., 2021,8, 6845-6850
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Qi Lin,Tao-Tao Lu,Xin Zhu,Tai-Bao Wei,Hui Li,You-Ming Zhang Chem. Sci., 2016,7, 5341-5346
-
Zhimin Wang Chem. Commun., 2022,58, 155-170
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Pierre-Luc Boudreault,Normand Voyer Org. Biomol. Chem., 2007,5, 1459-1465
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:132945-75-6)(S)-1-BOC-3-Methanesulfonyloxypyrrolidine

Purity:99%
Quantity:25g
Price($):197.0